Cas no 103968-50-9 (3-chloro-7-methyl-7,8-dihydro-6h-quinolin-5-one)

3-chloro-7-methyl-7,8-dihydro-6h-quinolin-5-one structure
103968-50-9 structure
Product Name:3-chloro-7-methyl-7,8-dihydro-6h-quinolin-5-one
CAS No:103968-50-9
MF:C10H10ClNO
MW:195.645501613617
CID:1140043
PubChem ID:15675438
Update Time:2025-04-20

3-chloro-7-methyl-7,8-dihydro-6h-quinolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-7-methyl-7,8-dihydro-6h-quinolin-5-one
    • 3-Chloro-7-methyl-7,8-dihydroquinolin-5(6H)-one
    • DTXSID70576702
    • SCHEMBL9763278
    • 103968-50-9
    • Inchi: 1S/C10H10ClNO/c1-6-2-9-8(10(13)3-6)4-7(11)5-12-9/h4-6H,2-3H2,1H3
    • InChI Key: CIIDTXAFHBRXSJ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(=C1)C(CC(C)C2)=O

Computed Properties

  • Exact Mass: 195.0452
  • Monoisotopic Mass: 195.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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